Cas no 51454-50-3 (3-Bromo-5-methyl-4-pyridinecarbonitrile)

3-Bromo-5-methyl-4-pyridinecarbonitrile is a versatile heterocyclic compound featuring a bromine substituent and a nitrile group on a methylated pyridine backbone. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the nitrile group enhances its utility in cyclization and derivatization processes. This compound exhibits high purity and stability, ensuring reliable performance in demanding synthetic applications. Its well-defined reactivity profile makes it a preferred choice for researchers developing novel pyridine-based compounds with tailored properties.
3-Bromo-5-methyl-4-pyridinecarbonitrile structure
51454-50-3 structure
Product Name:3-Bromo-5-methyl-4-pyridinecarbonitrile
CAS No:51454-50-3
MF:C7H5BrN2
MW:197.032000303268
CID:1080217
PubChem ID:68443987
Update Time:2025-06-07

3-Bromo-5-methyl-4-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-methyl-4-pyridinecarbonitrile
    • 3-bromo-5-methylpyridine-4-carbonitrile
    • SB54603
    • SCHEMBL2927360
    • DTXSID60738352
    • DB-315236
    • 3-Bromo-5-methylisonicotinonitrile
    • MZGUSIPDIMYQMW-UHFFFAOYSA-N
    • AKOS027325861
    • 51454-50-3
    • 3-bromo-5-methyl-isonicotinonitrile
    • Inchi： 1S/C7H5BrN2/c1-5-3-10-4-7(8)6(5)2-9/h3-4H,1H3
    • InChI Key： MZGUSIPDIMYQMW-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CC(C)=C1C#N

Computed Properties

  • Exact Mass: 195.96361g/mol
  • Monoisotopic Mass: 195.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.7Ų

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3-Bromo-5-methyl-4-pyridinecarbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:51454-50-3)3-Bromo-5-methyl-4-pyridinecarbonitrile
Order Number:A1227044
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:17
Price ($):334
Email:sales@amadischem.com

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51454-50-3 (3-Bromo-5-methyl-4-pyridinecarbonitrile) Related Products

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Amadis Chemical Company Limited
(CAS:51454-50-3)3-Bromo-5-methyl-4-pyridinecarbonitrile
A1227044
Purity:99%
Quantity:1g
Price ($):334
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